Cas no 88739-06-4 (Cyclooctene, 3-(ethenyloxy)-)

Cyclooctene, 3-(ethenyloxy)- structure
Cyclooctene, 3-(ethenyloxy)- structure
Product name:Cyclooctene, 3-(ethenyloxy)-
CAS No:88739-06-4
MF:C10H16O
MW:152.233443260193
CID:622623
PubChem ID:71319927

Cyclooctene, 3-(ethenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Cyclooctene, 3-(ethenyloxy)-
    • 3-ethenoxycyclooctene
    • 3-(Ethenyloxy)cyclooct-1-ene
    • 88739-06-4
    • DTXSID10749918
    • Inchi: InChI=1S/C10H16O/c1-2-11-10-8-6-4-3-5-7-9-10/h2,6,8,10H,1,3-5,7,9H2
    • InChI Key: NEUJZPGIVPKCBG-UHFFFAOYSA-N
    • SMILES: C=COC1CCCCCC=C1

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 9.2Ų
  • XLogP3: 3.3

Cyclooctene, 3-(ethenyloxy)- Related Literature

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